Cas no 392296-61-6 (2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392296-61-6
• MF: C₁₉H₁₆Cl₂N₄O₂S₂
• MW: 467.391939163208
• CID: 6158793
• PubChem ID: 5130583
• Update Time: 2025-07-17

2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 392296-61-6
• AKOS024576969
• 2,5-dichloro-N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• F0417-0714
• 2,5-dichloro-N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• 2,5-dichloro-N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_374355

• Inchi： 1S/C19H16Cl2N4O2S2/c1-10-5-11(2)7-13(6-10)22-16(26)9-28-19-25-24-18(29-19)23-17(27)14-8-12(20)3-4-15(14)21/h3-8H,9H2,1-2H3,(H,22,26)(H,23,24,27)
• InChI Key： IYJSUDXHKKIZHU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=NN=C(S1)SCC(NC1C=C(C)C=C(C)C=1)=O)=O)Cl

Computed Properties

• Exact Mass: 466.0091735g/mol
• Monoisotopic Mass: 466.0091735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Research Brief on 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392296-61-6)

The compound 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392296-61-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this thiadiazole derivative in modulating key biological pathways, particularly those involved in inflammation and cancer. The compound's unique structural features, including the dichlorobenzamide and thiadiazole moieties, contribute to its high binding affinity for specific protein targets. Computational docking studies suggest that it interacts strongly with the ATP-binding site of certain kinases, making it a promising candidate for kinase inhibitor development.

In vitro assays have demonstrated potent inhibitory activity of 392296-61-6 against several cancer cell lines, with IC50 values in the low micromolar range. Notably, the compound shows selective cytotoxicity towards tumor cells while sparing normal cells, indicating a favorable therapeutic window. Mechanistic studies reveal that it induces apoptosis through the mitochondrial pathway, accompanied by caspase-3 activation and PARP cleavage.

Pharmacokinetic evaluations in animal models have shown that 2,5-dichloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide exhibits good oral bioavailability and reasonable half-life, supporting its potential as an orally administered therapeutic agent. However, further optimization is needed to improve its metabolic stability and reduce potential off-target effects.

The latest structural-activity relationship (SAR) studies have identified key modifications that can enhance the compound's potency and selectivity. Researchers are particularly interested in exploring variations at the carbamoylmethylsulfanyl group to fine-tune its pharmacological profile. These findings provide valuable insights for the design of next-generation derivatives with improved therapeutic properties.

In conclusion, 392296-61-6 represents a promising scaffold for the development of novel therapeutic agents targeting various diseases, particularly cancer and inflammatory disorders. Ongoing research efforts are focused on elucidating its precise molecular targets and optimizing its drug-like properties to facilitate clinical translation.